Cas no 23560-69-2 (Dibenz[b,e]oxepin-11(6H)-one,2-chloro-)

Dibenz[b,e]oxepin-11(6H)-one,2-chloro- structure
23560-69-2 structure
Product name:Dibenz[b,e]oxepin-11(6H)-one,2-chloro-
CAS No:23560-69-2
MF:C14H9ClO2
MW:244.67306303978
CID:255019
PubChem ID:90163

Dibenz[b,e]oxepin-11(6H)-one,2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Dibenz[b,e]oxepin-11(6H)-one,2-chloro-
    • 2-chloro-6H-benzo[c][1]benzoxepin-11-one
    • 2-Chlorodibenz(b,e)oxepin-11(6H)-one
    • 2-chlorodibenzo[b,e]oxepin-11(6H)-one
    • 23560-69-2
    • C6V2YD6VVM
    • NS00027451
    • 2-Chlorodibenz[b,e]oxepin-11(6H)-one
    • UNII-C6V2YD6VVM
    • DTXSID60178153
    • Dibenz(b,e)oxepin-11(6H)-one, 2-chloro-
    • SCHEMBL8797952
    • EINECS 245-738-6
    • Inchi: InChI=1S/C14H9ClO2/c15-10-5-6-13-12(7-10)14(16)11-4-2-1-3-9(11)8-17-13/h1-7H,8H2
    • InChI Key: KIEQOHOJVVIDNO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C2C(C(C3=CC=CC=C3CO2)=O)=C1

Computed Properties

  • Exact Mass: 244.02917
  • Monoisotopic Mass: 244.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • PSA: 26.3

Recommend Articles

Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd